Cas no 1803582-42-4 (4-benzyl-3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-ene-9-carboxylic acid)

• Product Name: 4-benzyl-3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-ene-9-carboxylic acid
• CAS No: 1803582-42-4
• MDL: MFCD31628896
• CID: 4616070
• PubChem ID: 119030933
• Update Time: 2025-07-10

4-benzyl-3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-ene-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-ene-9-carboxylic acid

• MDL： MFCD31628896

Additional information on 4-benzyl-3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-ene-9-carboxylic acid

Comprehensive Analysis of 4-benzyl-3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-ene-9-carboxylic acid (CAS No. 1803582-42-4)

In the realm of organic chemistry and pharmaceutical research, 4-benzyl-3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-ene-9-carboxylic acid (CAS No. 1803582-42-4) has emerged as a compound of significant interest due to its unique structural framework and potential applications. This polycyclic derivative, characterized by its intricate tetracyclic core and carboxylic acid functionality, is often explored for its role in drug discovery and material science. Researchers frequently inquire about its synthesis methods, biological activity, and structural analogs, reflecting its relevance in contemporary scientific discourse.

The compound's IUPAC name highlights its complex architecture, featuring a benzyl group at the 4-position and a carboxylic acid moiety at the 9-position. Such structural motifs are pivotal in modulating molecular interactions and binding affinity, making it a candidate for targeting specific enzymes or receptors. Recent trends in computational chemistry and AI-driven drug design have further amplified interest in this molecule, as its rigid scaffold offers opportunities for virtual screening and molecular docking studies. Users often search for "CAS 1803582-42-4 suppliers" or "4-azatetracyclo derivatives applications," underscoring its commercial and academic demand.

From a synthetic perspective, the preparation of 4-benzyl-3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-ene-9-carboxylic acid typically involves multi-step reactions, including cycloadditions and oxidative transformations. Its stereochemistry and conformational stability are critical factors influencing its reactivity, a topic frequently discussed in organic synthesis forums. Additionally, the compound's solubility and crystallinity are often investigated to optimize its formulation for potential therapeutic use, aligning with the growing focus on biopharmaceutical optimization.

Environmental and green chemistry considerations are also pertinent, as researchers seek sustainable routes to synthesize such complex molecules. Queries like "eco-friendly synthesis of tetracyclic compounds" or "CAS 1803582-42-4 biodegradability" reflect this shift toward sustainable science. Furthermore, the compound's potential role in neurological research or anti-inflammatory agents is a recurring theme in literature, though detailed mechanistic studies remain ongoing.

In summary, 4-benzyl-3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-ene-9-carboxylic acid represents a fascinating case study in modern chemistry, bridging gaps between structural complexity, functional versatility, and application-driven innovation. Its continued exploration promises to yield insights into both fundamental science and practical advancements.